N-2,1,3-benzothiadiazol-5-yl-N'-(2-methoxyethyl)thiourea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-5-yl)-3-(2-methoxyethyl)thiourea
• InChI: InChI=1S/C10H12N4OS2/c1-15-5-4-11-10(16)12-7-2-3-8-9(6-7)14-17-13-8/h2-3,6H,4-5H2,1H3,(H2,11,12,16)
• InChI Key: BQLHAWIOVUHDQD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=S)NC1=CC2=NSN=C2C=C1
• Molecular Formula: C10H12N4OS2
• Molecular Weight: 268.4 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-N'-(2-methoxyethyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BMTU and has a molecular formula of C11H14N4O2S2.

Mechanism of Action

The mechanism of action of BMTU is not fully understood. However, it is believed that BMTU exerts its effects by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
BMTU has been shown to have various biochemical and physiological effects. In cancer treatment, BMTU has been shown to induce apoptosis (programmed cell death) in cancer cells. In Alzheimer's disease and Parkinson's disease, BMTU has been shown to inhibit the formation of beta-amyloid and alpha-synuclein proteins, respectively. In agriculture, BMTU has been shown to inhibit the growth of fungi and insects. In environmental science, BMTU has been shown to remove heavy metals from contaminated soil and water.

Advantages and Limitations for Lab Experiments

The advantages of using BMTU in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using BMTU include its high cost and limited availability.

Future Directions

There are several future directions for research on BMTU. One direction is to study the potential use of BMTU in the treatment of other diseases such as diabetes and cardiovascular disease. Another direction is to study the potential use of BMTU as a pesticide for crops. Additionally, further research may be conducted to optimize the synthesis of BMTU and reduce its cost.

Synthesis Methods

The synthesis of BMTU involves the reaction between 2-methoxyethylamine and 2-amino-1,3-benzothiazole followed by the reaction with thiocarbonyl diimidazole. The final product is obtained by recrystallization.

Scientific Research Applications

BMTU has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, BMTU has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, BMTU has been used as a fungicide and insecticide. In environmental science, BMTU has been studied for its ability to remove heavy metals from contaminated soil and water.